Cas no 2172056-45-8 (1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid)

• Product Name: 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid
• CAS No: 2172056-45-8
• MF: C₁₃H₂₂O₃S
• MW: 258.376983165741
• CID: 5566727
• PubChem ID: 165594727
• Update Time: 2025-06-09

1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid
• 2172056-45-8
• EN300-1629924
• 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid

• Inchi： 1S/C13H22O3S/c14-11(15)12(13(16)8-9-17-10-13)6-4-2-1-3-5-7-12/h16H,1-10H2,(H,14,15)
• InChI Key： YIMLRUZFZZCHSM-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)O)CCCCCCC1)O

Computed Properties

• Exact Mass: 258.12896573g/mol
• Monoisotopic Mass: 258.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.8Ų

Additional information on 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid

Introduction to 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid (CAS No. 2172056-45-8)

1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid, identified by its CAS number 2172056-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclooctane backbone functionalized with a 3-hydroxythiolan moiety, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in drug discovery and molecular design.

The structural framework of 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid consists of a cycloalkane ring substituted with a thiolan group at the third position, which is further modified by a hydroxyl group. This configuration imparts both hydrophilic and lipophilic characteristics to the molecule, making it an intriguing candidate for solubility optimization in both aqueous and organic environments. Such dual solubility properties are highly desirable in pharmaceutical formulations, where bioavailability and target specificity are critical factors.

Recent advancements in medicinal chemistry have highlighted the potential of thiol-containing compounds in modulating biological pathways. The 3-hydroxythiolan moiety in 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid can participate in redox reactions, making it a valuable scaffold for developing redox-sensitive prodrugs or bioconjugates. These prodrugs can be designed to release active pharmaceutical ingredients (APIs) under specific physiological conditions, thereby enhancing therapeutic efficacy and reducing side effects.

In addition to its redox-active properties, the hydroxyl group at the third position of the thiolan ring provides a site for further functionalization. This allows chemists to attach various pharmacophores or biomolecules, enabling the synthesis of conjugates with tailored biological activities. For instance, attaching fluorescent probes or affinity tags to this compound could facilitate its use in diagnostic assays or as a tool for studying protein-protein interactions.

Current research in the field of immunomodulation has explored the use of thiol-based compounds as immunoregulators. The structural motif of 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid shares similarities with known immunomodulatory agents, suggesting that it may exhibit comparable biological effects. Preclinical studies have indicated that derivatives of this compound could potentially modulate immune responses by interacting with specific receptors or enzymes involved in inflammation and immunity. These findings are particularly relevant given the increasing interest in immunotherapy for treating chronic inflammatory diseases and cancer.

The carboxylic acid functionality at the terminal position of the cyclooctane ring provides another avenue for chemical modification. This group can be used to form esters, amides, or other derivatives, expanding the synthetic possibilities for 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid. Such modifications can enhance its pharmacokinetic properties, such as improving stability or prolonging circulation time in biological systems. Furthermore, these derivatives may exhibit enhanced binding affinity to target proteins or enzymes, making them more effective as therapeutic agents.

The synthesis of 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include cyclization reactions to form the cyclooctane ring and nucleophilic substitution to introduce the thiolan moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These advancements are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

In conclusion, 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid (CAS No. 2172056-45-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, including the 3-hydroxythiolan and carboxylic acid functionalities, make it an attractive scaffold for designing novel therapeutics. Ongoing studies continue to uncover new applications for this compound, particularly in immunomodulation and drug delivery systems. As research progresses, 1-(3-Hydroxythiolan-3-yl)cyclooctane-1-carboxylic acid is expected to play an increasingly important role in developing next-generation pharmaceuticals.